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Compound of Interest

2-(Bromoacetyl)-6-
Compound Name:

methoxynaphthalene
CAS No.: 10262-65-4
Cat. No.: B052980

Get Quote

Compound Identity & Significance

2-(Bromoacetyl)-6-methoxynaphthalene (also known as

-bromo-6-methoxy-2-acetonaphthone) is an
-haloketone derivative used primarily as a scaffold for arylpropionic acid synthesis.[1][2]

¢ |[UPAC Name: 2-Bromo-1-(6-methoxynaphthalen-2-yl)ethan-1-one[1][2]

CAS Number: 10262-65-4[1][2]

Molecular Formula:

Molecular Weight: 279.13 g/mol [2]

Physical State: Crystalline solid (Off-white to pale yellow)
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Critical Distinction: Researchers often confuse this compound with 2-bromo-6-
methoxynaphthalene (CAS 5111-65-9), which is an aryl bromide lacking the acetyl group.[1]

The spectroscopic data below specifically targets the bromoacetyl (

) derivative.[1]

Synthesis & Impurity Context

Understanding the synthesis is prerequisite to interpreting the spectra, as the most common
impurities are the starting material (methyl ketone) and over-brominated byproducts.[1]

Synthesis Pathway

The compound is typically synthesized via the bromination of 2-acetyl-6-methoxynaphthalene.

[1]

Br2 / AcOH
___________ or CuBr2

2-Acetyl-6-methoxynaphthalene
Monobromination

(Starting Material) \

2-(Bromoacetyl)-6-methoxynaphthalene Excess Br2 > 2-(Dibromoacetyl)-6-methoxynaphthalene
(Target) (Over-brominated Impurity)

Click to download full resolution via product page
Figure 1: Synthetic pathway and potential impurity generation.

Spectroscopic Data Analysis[1][3][4]

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The
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H NMR spectrum is the primary tool for purity assessment.[1] The diagnostic signal is the
downfield shift of the methylene protons due to the electron-withdrawing bromine and carbonyl

groups.[1]

H NMR Data (400 MHz,
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Position

(ppm)

Multiplicity

Integral

Assignment
Logic

-CH

4.52

Singlet (s)

2H

Diagnostic Peak.
Deshielded by
adjacent C=0
and Br. (Starting
material methyl
is ~2.7 ppm).[1]

-OCH

3.96

Singlet (s)

3H

Characteristic
methoxy group

on the aromatic

ring.[1]

Ar-H1

8.42

Singlet (d,

Hz)

1H

Most deshielded
aromatic proton
(ortho to C=0,
meta to ring

junction).

Ar-H3

8.02

Doublet (dd)

1H

Ortho to C=0;

couples with H4.

[1]

Ar-H4

7.85

Doublet (d)

1H

Para to C=0.[1]

Ar-H8

7.75

Doublet (d)

1H

Peri-position
interaction
causes slight
deshielding.[1]

Ar-H5/H7

7.15-7.25

Multiplet (m)

2H

Protons
ortho/meta to the
methoxy group
(shielded by

resonance).[1]

C NMR Data (100 MHz,
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e Carbonyl (C=0):

191.0 ppm.[1] (Note: Slightly upfield compared to non-halogenated ketones due to field
effects, but remains the most deshielded peak).[1]

e -Carbon (C-Br):
31.5 ppm.[1]

e Methoxy (O-Me):
55.6 ppm.[1]

e Aromatic Carbons:

160.1 (C-0), 137.5, 131.5, 130.5, 128.0, 127.5, 125.0, 119.8, 105.8.[1]

B. Infrared Spectroscopy (IR)

The IR spectrum confirms the functional group transformation from a methyl ketone to an

-bromo ketone.[1]
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Functional Group

Wavenumber (

)

Interpretation

C=0 Stretch

1685 - 1695

Key Indicator. The
electronegative bromine atom
aligns dipoles with the
carbonyl, shifting the
frequency higher than the
starting ketone (~1675 cm

).

C-O Stretch

1265, 1028

Strong asymmetric/symmetric
stretching of the aryl alkyl ether
(Ar-O-Me).[1]

C-Br Stretch

600 - 700

Weak to medium bands in the

fingerprint region.[1]

Ar-H Stretch

3050 - 3000

Weak aromatic C-H stretching.

[1]

C. Mass Spectrometry (MS)

The mass spectrum is defined by the isotopic signature of Bromine (

Br:

Br

1:1) and the stability of the acylium ion.[1]

« lonization Mode: Electron Impact (El, 70 eV)

e Molecular lon (

):

278 and 280 (Intensity ratio 1:1).
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Fragmentation Pathway

Molecular lon (M+)
m/z 278 | 280
[Ar-CO-CH2Br]+

- CH2Br (Loss of 93/95)

Base Peak (Acylium lon)
m/z 185

[Ar-C=0]+

- CO (Loss of 28)

Naphthalene Cation
m/z 157
[Ar]+

- CH3 (Loss of 15)

Demethylation
m/z 142
[Ar-H]+

Click to download full resolution via product page
Figure 2: Proposed mass spectral fragmentation pathway.
Interpretation:

e (278/280): Confirms the presence of one bromine atom.[1]
e 185: The base peak arises from
-cleavage, losing the bromomethyl radical (
).[1] This confirms the structure of the acyl group attached to the naphthalene ring.[1]

e 157: Loss of Carbon Monoxide (CO) from the acylium ion leaves the methoxynaphthalene
cation.[1]

Quality Control & Impurity Profiling
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When analyzing commercial or synthesized samples, use the following checkpoints to validate
purity:

e Check for Starting Material (Methyl Ketone):
o NMR: Look for a singlet at 2.70 ppm.[1]
o MS: Look for
at 200 (lacks bromine isotope pattern).[1]
e Check for Dibromide (Over-bromination):
o NMR: Look for a singlet at 6.70 ppm (methine proton of
)[1]
o MS: Look for
at 356/358/360 (1:2:1 ratio).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-Bromo-6-methoxynaphthalene | C11H9BrO | CID 78786 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. 2-(Bromoacetyl)-6-methoxynaphthalene, 96%, Thermo Scientific Chemicals 5 g | Buy
Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

 To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 2-
(Bromoacetyl)-6-methoxynaphthalene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052980/docs#technical-guide-spectroscopic-
characterization-of-2-bromoacetyl-6-methoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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